Cas no 92285-00-2 (Disulfide,2-propen-1-yl (1Z)-3-(2-propen-1-ylsulfinyl)-1-propen-1-yl)
92285-00-2 structure
Product Name:Disulfide,2-propen-1-yl (1Z)-3-(2-propen-1-ylsulfinyl)-1-propen-1-yl
CAS No:92285-00-2
MF:C9H14OS3
MW:234.40185880661
CID:800581
PubChem ID:9881148
Update Time:2025-04-19
Disulfide,2-propen-1-yl (1Z)-3-(2-propen-1-ylsulfinyl)-1-propen-1-yl Chemical and Physical Properties
Names and Identifiers
-
- Disulfide,2-propen-1-yl (1Z)-3-(2-propen-1-ylsulfinyl)-1-propen-1-yl
- (Z)-1-(prop-2-enyldisulfanyl)-3-prop-2-enylsulfinylprop-1-ene
- (Z)-ajoene
- Disulfide, 2-propenyl (1Z)-3-(2-propenylsulfinyl)-1-propenyl
- z-4,5,9-trithiadodeca-1,6,11-triene 9-oxide
- SCHEMBL3305767
- CHEMBL122289
- CHEBI:80707
- Disulfide, 2-propen-1-yl (1Z)-3-(2-propen-1-ylsulfinyl)-1-propen-1-yl
- C16757
- J9XLK7547H
- 2-Propenyl 3-(2-propenylsulfinyl)-1-propenyl disulfide, 9CI
- 2-Propenyl-3-(2-propenylsulfinyl)-1-propenyl disulfide
- 4,5,9-Trithiadodeca-1,6,11-triene 9-oxide
- 92285-00-2
- Ajoene, (Z)-
- DTXSID101318564
- Q27149741
- trans-Ajoene
- UNII-J9XLK7547H
- Allyl 3-allylsulfinyl-1-propenyl disulfide
- 4,5,9-Trithia-1,6,11-dodecatriene 9-oxide
- 3-{[(1Z)-3-(prop-2-ene-1-sulfinyl)prop-1-en-1-yl]disulfanyl}prop-1-ene
- Disulfide, 2-propenyl 3-(2-propenylsulfinyl)-1-propenyl, (Z)-
-
- Inchi： 1S/C9H14OS3/c1-3-6-11-12-7-5-9-13(10)8-4-2/h3-5,7H,1-2,6,8-9H2/b7-5-
- InChI Key： IXELFRRANAOWSF-ALCCZGGFSA-N
- SMILES： S(CC=C)(C/C=C\SSCC=C)=O
Computed Properties
- Exact Mass: 234.021
- Monoisotopic Mass: 234.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.9A^2
- XLogP3: 1.7
Disulfide,2-propen-1-yl (1Z)-3-(2-propen-1-ylsulfinyl)-1-propen-1-yl Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
92285-00-2 (Disulfide,2-propen-1-yl (1Z)-3-(2-propen-1-ylsulfinyl)-1-propen-1-yl) Related Products
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